Cas no 876671-07-7 (1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product name: 1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876671-07-7
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 5475551

1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 4,7,8-trimethyl-2-(2-oxopropyl)-6-(2-phenylethyl)purino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)- (9CI)
• 1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H23N5O3/c1-13(27)12-25-19(28)17-18(23(4)21(25)29)22-20-24(14(2)15(3)26(17)20)11-10-16-8-6-5-7-9-16/h5-9H,10-12H2,1-4H3
• InChI Key： BRPBPPFPNYIOHG-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCC3=CC=CC=C3)C1=NC1=C2C(=O)N(CC(=O)C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound CAS No 876671-07-7: A Comprehensive Overview

The compound with CAS No 876671-07-7, known as 1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazopurine derivatives, which have been extensively studied for their biological activities and therapeutic applications. The imidazo[1,2-g]purine core structure is a key feature of this molecule, contributing to its unique pharmacological properties.

Recent studies have highlighted the imidazo[1,2-g]purine framework as a promising scaffold for the development of novel anti-cancer agents. Researchers have demonstrated that this compound exhibits potent anti-proliferative effects against various cancer cell lines. The presence of the trimethyl substituents at positions 1, 6, and 7 enhances the molecule's stability and bioavailability. Additionally, the (2-oxopropyl) group at position 3 and the (2-phenylethyl) substituent at position 8 contribute to its ability to interact with specific cellular targets.

The synthesis of CAS No 876671-07-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazo[1,2-g]purine ring system through a condensation reaction followed by selective alkylation and methylation steps to introduce the necessary substituents. This compound has been synthesized in high yield under optimized conditions, making it suitable for large-scale production and further preclinical studies.

One of the most exciting developments involving this compound is its potential application in targeted cancer therapy. Preclinical studies have shown that CAS No 876671-07-7 selectively inhibits key enzymes involved in tumor growth and metastasis. The compound's ability to modulate these enzymes without significantly affecting normal cellular functions makes it an attractive candidate for drug development.

In addition to its anti-cancer properties, this compound has also been investigated for its potential role in neurodegenerative diseases. Studies suggest that it may possess neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings underscore the versatility of CAS No 876671-07-7 as a multi-functional therapeutic agent.

The structural complexity of this compound presents both challenges and opportunities for further research. Its intricate architecture allows for a wide range of biological interactions but also requires precise synthesis techniques to ensure consistent quality and purity. Ongoing research is focused on optimizing synthetic pathways and exploring additional biological targets for this molecule.

In conclusion, CAS No 876671-07-7, or 1,6,7-trimethyl-3-(2-oxopropyl)-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, represents a significant advancement in medicinal chemistry. With its unique structural features and promising biological activities